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Compound of Interest

Compound Name:
(1R,2R)-2-Propoxycyclohexan-1-

amine

CAS No.: 2253632-57-2

Cat. No.: B2717820

Get Quote

Technical Guide: (1R,2R)-2-Propoxycyclohexan-
1-amine
Introduction & Chemical Identity
(1R,2R)-2-Propoxycyclohexan-1-amine is a specialized chiral building block, primarily utilized

in the synthesis of ion-channel blockers and anti-arrhythmic agents (e.g., analogues of

Vernakalant). As a vicinal amino-ether, it combines the basicity of a primary amine with the

lipophilicity of a propyl ether, necessitating rigorous control over stereochemistry and safety

during handling.

This guide synthesizes safety data based on Structure-Activity Relationships (SAR) of

homologous 1,2-amino ethers and cyclohexylamines, providing a conservative safety profile for

research environments where specific regulatory datasets (REACH/TSCA) may be incomplete.

Physicochemical Characterization
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Property
Value
(Estimated/Experimental)

Context

Formula

C

H

NO

Molecular Weight 157.26 g/mol

Physical State Colorless to pale yellow liquid
Amine oxidation leads to

yellowing.

Boiling Point ~185–195 °C (760 mmHg)
Est. based on cyclohexylamine

(134°C) + propoxy group.

Density ~0.91 g/mL

Chirality (1R, 2R)
Trans-diequatorial

configuration (typically).

Solubility

Soluble in EtOH, DCM, DMSO;

Moderate in H

O

Inverse temperature solubility

typical of ether-amines.

pKa ~10.5 (Conjugate acid)
Strong base; forms stable

salts.

Hazard Identification (GHS Classification)
Based on the functional group analysis of primary cycloaliphatic amines.

Core Hazards
Signal Word:DANGER
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Flammable Liquids 3

H226: Flammable liquid and

vapor (Flash point est. 50–

60°C).

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.

Sensitization (Resp/Skin) 1

H334/H317: May cause allergy

or asthma symptoms; skin

sensitizer.

Precautionary Overview
Prevention: Do not breathe mists/vapors.[1] Wear chemically resistant gloves (Nitrile/Butyl)

and face shield.

Response: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting. IF ON SKIN: Remove

immediately all contaminated clothing.[2] Rinse skin with water/shower.[2]

Storage: Store under inert gas (Nitrogen/Argon). Hygroscopic and sensitive to CO

.

Safe Handling & Storage Protocols
The primary operational risks are chemical burns and carbamate formation (reaction with

atmospheric CO

).

Handling Workflow (Diagram)
The following decision tree outlines the required PPE and engineering controls based on the

scale of operation.
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Start: Handling (1R,2R)-2-Propoxycyclohexan-1-amine

Check Scale of Operation

< 10 mL (Analytical) > 10 mL (Preparative)

Fume Hood Required
Face Shield + Nitrile Gloves

Schlenk Line / Glovebox Recommended
Double Gloving (Butyl/Nitrile)

Transfer Method

Gas-Tight Syringe
(Positive Pressure)

Small Vol

Cannula Transfer
(Inert Gas Pressure)

Large Vol

Quenching/Disposal

Slow addition to
dilute HCl (Exothermic!)

Click to download full resolution via product page

Caption: Decision matrix for handling corrosive, air-sensitive amines based on operational

scale.
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Storage Integrity
Atmosphere: Must be stored under Argon or Nitrogen. Exposure to air leads to the formation

of solid carbamates (white crust) on the cap/septum, which can compromise seal integrity.

Temperature: 2–8 °C recommended to retard oxidation (yellowing).

Incompatibilities:

Strong Oxidizers: Risk of fire/explosion.

Acids/Acid Chlorides: Violent exothermic reaction.

Halogenated Solvents: May react slowly (alkylation) if left for extended periods.

Emergency Response & First Aid
Standard protocols for Corrosive Amines.

Biological Exposure Logic
Critical Warning: Do NOT use vinegar or acidic solutions to neutralize amine burns on eyes or

skin. The heat of neutralization will aggravate the thermal injury superimposed on the chemical

burn.

Exposure Event Identify Type

Skin Contact

Eye Contact

Inhalation

Flush Water (15+ min)
Remove Clothing

Do NOT Neutralize

Flush Water (15+ min)
Lift Eyelids

Consult Ophthalmologist

Fresh Air
Oxygen if hypoxic
Monitor for Edema

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Immediate triage workflow for amine exposure. Note the prohibition of neutralization.
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Synthesis & Application Context
Synthetic Utility
This compound is a key intermediate for Vernakalant and related anti-arrhythmic drugs. The

(1R,2R) stereochemistry is critical for binding affinity to potassium channels (e.g., Kv1.5).

Synthesis Route: Typically synthesized via the ring opening of cyclohexene oxide with an

alcohol (to form the trans-alcohol), followed by activation (mesylation) and displacement with

azide/amine, or via resolution of trans-2-propoxycyclohexylamine.

Enantiomeric Purity: Crucial for biological activity. Purity is often assessed via Chiral HPLC

(e.g., Chiralpak AD-H column) using alkane/alcohol mobile phases with diethylamine

additive.

Stability & Degradation
Degradation Pathway:

Oxidation: Formation of N-oxides or imines (yellowing).

Carbamation: Reaction with CO

R-NH-COO

H

N

-R salt (white solid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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